Cas no 2090478-31-0 (4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylic acid)

4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylic acid is a brominated imidazole derivative with a carboxylic acid functional group, offering versatility in synthetic chemistry applications. Its dibromo substitution pattern enhances reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. The ethyl group at the N1 position improves solubility in organic solvents, facilitating handling in reaction conditions. This compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. Its structural features enable selective modifications, allowing for tailored derivatization. The carboxylic acid moiety provides a handle for further functionalization via esterification, amidation, or other coupling reactions, enhancing its utility in diverse synthetic pathways.

4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylic acid structure

2090478-31-0 structure

Product Name:4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylic acid

CAS No:2090478-31-0

MF:C₆H₆Br₂N₂O₂

MW:297.932039737701

CID:5267359

Update Time:2025-05-22

4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylic acid
- 4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylicacid
- 1H-Imidazole-2-carboxylic acid, 4,5-dibromo-1-ethyl-
- Inchi： 1S/C6H6Br2N2O2/c1-2-10-4(8)3(7)9-5(10)6(11)12/h2H2,1H3,(H,11,12)
- InChI Key： IDSVANYDMFMLIU-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C(C(=O)O)N1CC)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 190
XLogP3: 2.2
Topological Polar Surface Area: 55.1

4,5-Dibromo-1-ethyl-1H-imidazole-2-carboxylic acid Pricemore >>

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